Methyl 2-bromo-3,4-dihydroxy-5-methoxybenzoate

• IUPAC Name: methyl 2-bromo-3,4-dihydroxy-5-methoxybenzoate
• InChI: InChI=1S/C9H9BrO5/c1-14-5-3-4(9(13)15-2)6(10)8(12)7(5)11/h3,11-12H,1-2H3
• InChI Key: BKWQKJNQARMXHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C(=C1)C(=O)OC)Br)O)O
• Molecular Formula: C9H9BrO5
• DSSTOX Substance ID: DTXSID00463494
• Molecular Weight: 277.07 g/mol
• CAS RN: 123685-25-6

Description

Methyl 2-bromo-3,4-dihydroxy-5-methoxybenzoate is an organic compound that belongs to the family of benzoic acid derivatives. It is a white crystalline powder that is soluble in organic solvents such as ethanol, chloroform, and acetone. This compound has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methodologies : Research on the synthesis of Methyl 2-bromo-3,4-dihydroxy-5-methoxybenzoate and its derivatives has been explored. For instance, Chen Bing-he (2008) demonstrated the synthesis of Methyl 4-bromo-2-methoxybenzoate, a related compound, through a multi-step process involving bromination, hydrolysis, cyanidation, methoxylation, and esterification (Chen Bing-he, 2008). Additionally, Bao Li-jiao (2013) investigated the synthesis of intermediates of bifendate, including methyl 2-bromo-3,4-methylenedioxy-5-methoxybenzoate, via bromination after cyclization (Bao Li-jiao, 2013).

• Applications in Photodynamic Therapy : Methyl 2-bromo-3,4-dihydroxy-5-methoxybenzoate and its analogs have potential applications in photodynamic therapy (PDT). For instance, M. Pişkin, E. Canpolat, and Ö. Öztürk (2020) synthesized new zinc phthalocyanine compounds with bromophenol derivatives, showing high singlet oxygen quantum yields suitable for PDT in cancer treatment (M. Pişkin, E. Canpolat, Ö. Öztürk, 2020).

Biological and Pharmaceutical Research

• Natural Sources and Antioxidant Properties : Research has identified bromophenol derivatives in natural sources like red algae, which include compounds structurally similar to Methyl 2-bromo-3,4-dihydroxy-5-methoxybenzoate. For example, Jielu Zhao et al. (2004) isolated various bromophenol derivatives from the red alga Rhodomela confervoides, some of which exhibited potent antioxidant activities (Jielu Zhao et al., 2004).

• Antioxidant Activity and Molecular Structure : Ke-kai Li et al. (2011) isolated bromophenols from Rhodomela confervoides, including compounds similar to Methyl 2-bromo-3,4-dihydroxy-5-methoxybenzoate, and evaluated their antioxidant activities. These compounds showed strong free radical scavenging activities, indicating their potential as natural antioxidants (Ke-kai Li et al., 2011).

Future Research Directions

• Potential in Drug Synthesis : The derivative of Methyl 2-bromo-3,4-dihydroxy-5-methoxybenzoate may play a role in the synthesis of pharmaceutical compounds. For instance, the synthesis of intermediates for anti-cancer drugs and other medical applications could involve similar bromophenol derivatives (Cao Sheng-li, 2004).